
Technical Support Center: CK-636 Stock
Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CK-636

Cat. No.: B1669131 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

instructions and troubleshooting advice for preparing and storing stable stock solutions of CK-
636, a potent Arp2/3 complex inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for preparing a stable stock solution of CK-636?

A: Dimethyl sulfoxide (DMSO) is the most highly recommended solvent for preparing CK-636
stock solutions due to its high solubility[1][2][3][4][5][6]. Ethanol is a viable alternative, though

solubility may be slightly lower[2][3][5]. CK-636 is considered insoluble in water[2][3][4][5]. For

optimal results, it is crucial to use fresh, anhydrous (moisture-free) DMSO, as hygroscopic or

wet DMSO can significantly reduce the compound's solubility[1][7].

Q2: I'm having trouble dissolving the CK-636 powder. What can I do?

A: If you encounter precipitation or the powder does not dissolve completely with vortexing,

gentle warming and/or sonication can be used to aid dissolution[1][5]. Be cautious with heating

to avoid potential degradation of the compound.

Q3: How should I store my CK-636 stock solution to ensure its stability?

A: For long-term stability (up to 2 years), the stock solution should be stored at -80°C[1][7][8].

For shorter-term storage (1 month to 1 year), -20°C is also acceptable[1][3][7][8]. It is critical to
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aliquot the solution into single-use volumes immediately after preparation to avoid repeated

freeze-thaw cycles, which can degrade the compound[1][3].

Q4: My CK-636 stock solution shows precipitation after being stored in the freezer. Is it still

usable?

A: Precipitation can sometimes occur upon freezing. Before use, allow the aliquot to thaw

completely at room temperature. You can then try to redissolve the precipitate by vortexing,

gentle warming, or brief sonication. If the precipitate fully redissolves, the solution can be used.

If it does not, this may indicate that the solution was prepared at a concentration too close to its

saturation point for that storage temperature or potential degradation.

Q5: What is the shelf-life of CK-636 in its solid (powder) form?

A: When stored as a lyophilized powder at -20°C and kept desiccated, CK-636 is stable for up

to 3 years[1][3][4][7].

Data Summary
Solubility Data
The following table summarizes the solubility of CK-636 in various solvents. Note that actual

solubility may vary slightly between batches.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO
≥ 49 - 57 mg/mL[1][2]

[7]
~172 - 200 mM

Use fresh, anhydrous

DMSO for best

results[1][7].

Ethanol ~46 - 50 mg/mL[2][3] ~162 - 176 mM

Gentle warming and

sonication may be

required[5].

Water Insoluble[2][3][5] N/A Not a suitable solvent.
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Storage and Stability
Proper storage is essential for maintaining the potency of CK-636.

Form Temperature
Duration of
Stability

Key
Recommendations

Powder -20°C 2-3 Years[1][4][7][8] Keep desiccated.

4°C 2 Years[1]
For shorter-term

powder storage.

In Solvent (DMSO) -80°C
6 months to 2 years[1]

[7][8]

Recommended for

long-term storage.

Aliquot to avoid

freeze-thaw cycles[1]

[3].

-20°C
1 month to 1 year[1][3]

[7]

Suitable for short to

medium-term storage.

4°C 2 weeks[8]
Not recommended for

long-term storage.

Experimental Protocols
Detailed Protocol: Preparation of a 10 mM CK-636 Stock
Solution in DMSO
Materials:

CK-636 powder (MW: 284.38 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or cryovials

Precision balance

Calibrated micropipettes
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Vortex mixer

Sonicator (optional, water bath recommended)

Procedure:

Preparation: Before opening, allow the vial of CK-636 powder to equilibrate to room

temperature for 15-20 minutes to prevent condensation.

Calculation: Calculate the required mass of CK-636 for your desired volume. For example, to

prepare 1 mL of a 10 mM solution:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 284.38 g/mol * (1000 mg / 1 g) = 2.84

mg

Dissolution: Carefully weigh out the calculated mass of CK-636 and place it in a suitable

tube. Add the corresponding volume of anhydrous DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution against a light source to ensure no

particulates are visible.

(Optional) Aiding Dissolution: If the compound does not fully dissolve, place the tube in a

water bath sonicator for 5-10 minutes or warm gently to 37°C until a clear solution is

obtained[1].

Aliquoting: Once the CK-636 is fully dissolved, immediately dispense the stock solution into

single-use, light-protecting (amber) or covered cryovials. Aliquot volumes should be based

on typical experimental needs to prevent waste and avoid freeze-thaw cycles[1][3].

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store them at -80°C for maximum stability[1][7].

Workflow and Pathway Diagrams
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Caption: Workflow for preparing a stable CK-636 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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